![molecular formula C23H25N3O2 B4193321 3-methoxy-N-[2-(4-methyl-1-piperazinyl)phenyl]-2-naphthamide](/img/structure/B4193321.png)
3-methoxy-N-[2-(4-methyl-1-piperazinyl)phenyl]-2-naphthamide
Overview
Description
3-methoxy-N-[2-(4-methyl-1-piperazinyl)phenyl]-2-naphthamide, also known as MNPA, is a synthetic compound that has been gaining attention in the scientific community due to its potential applications in research. MNPA is a naphthalene derivative that has shown promising results in various studies, including its use as an inhibitor of protein-protein interactions and as a potential anti-cancer agent.
Mechanism of Action
The mechanism of action of 3-methoxy-N-[2-(4-methyl-1-piperazinyl)phenyl]-2-naphthamide involves its ability to inhibit protein-protein interactions. Specifically, it has been shown to inhibit the interaction between STAT3 and its target DNA, which is necessary for the transcription of genes involved in cell growth and survival. By inhibiting this interaction, this compound can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its ability to inhibit protein-protein interactions, it has been shown to induce apoptosis (programmed cell death) in cancer cells, as well as to inhibit the activity of enzymes involved in cancer cell metabolism. This compound has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of 3-methoxy-N-[2-(4-methyl-1-piperazinyl)phenyl]-2-naphthamide is its specificity for the STAT3 protein, which makes it a potentially more effective anti-cancer agent than other compounds that target multiple proteins. However, this compound also has limitations, including its relatively low potency and its poor solubility in water, which can make it difficult to use in certain experimental settings.
Future Directions
There are a number of future directions for research on 3-methoxy-N-[2-(4-methyl-1-piperazinyl)phenyl]-2-naphthamide. One potential avenue is the development of more potent and soluble analogs of this compound, which could be used to improve its effectiveness as an anti-cancer agent. Additionally, further research is needed to better understand the mechanisms underlying this compound's anti-inflammatory effects, which could have implications for the treatment of a range of inflammatory diseases. Finally, this compound could be studied in combination with other compounds to determine whether it has synergistic effects that could be exploited in the development of new cancer therapies.
Scientific Research Applications
3-methoxy-N-[2-(4-methyl-1-piperazinyl)phenyl]-2-naphthamide has been extensively studied for its potential use in the field of medicinal chemistry. It has been shown to inhibit the interaction between the transcription factor STAT3 and its target DNA, which has implications for the treatment of various types of cancer. This compound has also been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further research in the field of oncology.
properties
IUPAC Name |
3-methoxy-N-[2-(4-methylpiperazin-1-yl)phenyl]naphthalene-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O2/c1-25-11-13-26(14-12-25)21-10-6-5-9-20(21)24-23(27)19-15-17-7-3-4-8-18(17)16-22(19)28-2/h3-10,15-16H,11-14H2,1-2H3,(H,24,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCMGAGICHYMRAN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=CC=CC=C2NC(=O)C3=CC4=CC=CC=C4C=C3OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.